3-Cyclopropoxy-2-formylbenzoic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-formylbenzoic acid
• InChI: InChI=1S/C11H10O4/c12-6-9-8(11(13)14)2-1-3-10(9)15-7-4-5-7/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key: QVJBIVWREZGCDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2C=O)C(=O)O

Description

3-Cyclopropoxy-2-formylbenzoic acid is a substituted benzoic acid derivative featuring a formyl group at the 2-position and a cyclopropoxy moiety at the 3-position of the aromatic ring. This compound combines the electrophilic reactivity of the formyl group with the steric and electronic effects of the strained cyclopropane ring.

Primarily investigated as a synthetic intermediate in medicinal chemistry and materials science, this compound has shown utility in the synthesis of bioactive molecules due to its dual functional groups. The formyl group serves as a site for nucleophilic addition or condensation reactions, while the cyclopropoxy group may influence metabolic stability or intermolecular interactions in drug design .

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-formylbenzoic acid typically involves the reaction of 2-formylbenzoic acid with cyclopropyl alcohol under acidic conditions. The reaction proceeds through an esterification process, followed by hydrolysis to yield the desired product.

Chemical Reactions Analysis

3-Cyclopropoxy-2-formylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other alkoxy groups through nucleophilic substitution reactions. Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. .

Scientific Research Applications

3-Cyclopropoxy-2-formylbenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a precursor for drug development, particularly in the synthesis of anti-inflammatory and anticancer agents.

Industry: It is used in the development of new materials and chemical processes, particularly in the field of polymer chemistry

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-formylbenzoic acid is not well-documented. its biological effects are likely mediated through interactions with cellular enzymes and receptors. The formyl group may participate in redox reactions, while the cyclopropoxy group could influence the compound’s binding affinity to specific molecular targets. Further research is needed to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-cyclopropoxy-2-formylbenzoic acid are best contextualized by comparing it to analogous benzoic acid derivatives (Table 1). Key differences arise from substituent type, position, and electronic effects.

Table 1: Comparative Analysis of 3-Cyclopropoxy-2-formylbenzoic Acid and Analogues

Compound Name	Functional Groups	Stability	Reactivity	Toxicity Profile
3-Cyclopropoxy-2-formylbenzoic acid	Formyl (2°), Cyclopropoxy (3°)	Moderate thermal stability; cyclopropoxy ring strain may reduce stability under acidic/oxidizing conditions	Formyl participates in condensation; cyclopropoxy may undergo ring-opening under stress	Limited data; cyclopropane metabolites may pose risks
2-Formylbenzoic acid	Formyl (2°), Carboxylic acid	High stability due to lack of strained substituents	Formyl reactivity dominates; fewer steric hindrances	Low acute toxicity; no carcinogenicity reported
3-Methoxy-2-formylbenzoic acid	Formyl (2°), Methoxy (3°)	High stability; methoxy is electron-donating via resonance	Enhanced electrophilicity of formyl due to methoxy’s resonance	Methoxy group generally low-risk; no significant mutagenicity
2-Amino-3-formylbenzoic acid	Formyl (3°), Amino (2°)	Stable under recommended storage conditions	Amino group enables Schiff base formation; formyl acts as electrophile	Classified carcinogenicity; potential respiratory sensitization

Key Findings:

For example, 2-amino-3-formylbenzoic acid exhibits higher stability under standard conditions due to the absence of strained rings .

Reactivity Trends :

• The formyl group in all analogues enables nucleophilic additions (e.g., with amines or hydrazines). However, adjacent substituents modulate reactivity:

• Methoxy’s electron-donating resonance enhances formyl electrophilicity in 3-methoxy-2-formylbenzoic acid.
• In 2-amino-3-formylbenzoic acid, the amino group facilitates intramolecular interactions, increasing susceptibility to polymerization or decomposition .

Toxicity and Safety: Substituents critically influence toxicity. The amino group in 2-amino-3-formylbenzoic acid correlates with carcinogenicity classifications, whereas methoxy and cyclopropoxy groups lack such associations . Cyclopropane metabolites (e.g., epoxides) could pose genotoxic risks, though empirical data for 3-cyclopropoxy-2-formylbenzoic acid are sparse.